Cas no 20763-91-1 ((2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)acetic acid)

• Product Name: (2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)acetic acid
• CAS No: 20763-91-1
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• CID: 291094
• PubChem ID: 298035
• Update Time: 2025-04-19

(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetic acid
• (2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)acetic acid
• 2-(2,4-dioxo-1H-pyrimidin-5-yl)acetic acid
• 5-Pyrimidineaceticacid, 1,2,3,4-tetrahydro-2,4-dioxo-
• (2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetic acid
• (2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-acetic acid
• (2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetic acid(SALTDATA: FREE)
• (2,4-Dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-essigsaeure
• 2-(2,4-dioxo-1,3-dihydropyrimidin-5-yl)acetic acid
• 5-carboxymethyluracil
• 5-carboxymethyluridine
• AC1L6SJ7
• CTK1A7910
• NSC169680
• SBB019364
• STK661731
• SureCN1227718
• Uracil-5-ylacetic acid
• 2-(2,4-dihydroxypyrimidin-5-yl)acetic acid
• (2,4-Dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)- acetic acid
• FT-0764103
• 5-pyrimidineacetic acid, 1,2,3,4-tetrahydro-2,4-dioxo-
• InChI=1/C6H6N2O4/c9-4(10)1-3-2-7-6(12)8-5(3)11/h2H,1H2,(H,9,10)(H2,7,8,11,12
• 2-(2, 4-dioxo-1H-pyrimidin-5-yl)acetic acid
• AKOS000111451
• 20763-91-1
• MFCD08690197
• 2-(2,4-Dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)aceticacid
• uracil-5-acetic acid
• 5-(Carboxymethyl)uracil
• 1,3-Dihydro-2,4-dioxopyrimidine-5-acetic acid
• EN300-30918228
• NSC-169680
• (2,4-Dioxo-1,3-dihydropyrimidin-5-yl)acetic acid
• BB 0238579
• SB55964
• SCHEMBL1227718
• DTXSID50305198

• MDL： MFCD08690197
• Inchi： 1S/C6H6N2O4/c9-4(10)1-3-2-7-6(12)8-5(3)11/h2H,1H2,(H,9,10)(H2,7,8,11,12)
• InChI Key： ZVGODTQUYAKZMK-UHFFFAOYSA-N
• SMILES： O=C1C(=CNC(N1)=O)CC(=O)O

Computed Properties

• Exact Mass: 170.03278
• Monoisotopic Mass: 170.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.1
• Topological Polar Surface Area: 95.5A^2

Experimental Properties

• Density: 1.479
• Melting Point: Not available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.536
• PSA: 95.5
• LogP: -1.30970
• Vapor Pressure: Not available

(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones